Cas no 320730-08-3 (3-(2-hydroxyethyl)benzoic acid)

• Product Name: 3-(2-hydroxyethyl)benzoic acid
• CAS No: 320730-08-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD09027950
• CID: 301294
• PubChem ID: 17843804
• Update Time: 2025-04-19

3-(2-hydroxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(2-hydroxyethyl)-
• 3-(1-CYANOETHYL)BENZOIC ACID
• 3-(2-cyanoethyl)benzoic acid
• 3-(2-HYDROXY-ETHYL)-BENZOIC ACID
• AC1Q4QLY
• ACMC-1B01Z
• Benzoic acid, 3-(1-cyanoethyl)-
• m-(1-Cyanoethyl)benzoic acid
• NSC113992
• SureCN687298
• 3-(2-hydroxyethyl)benzoic acid
• 3-(2-Hydroxyethyl)benzoicacid
• CS-0156952
• MFCD09027950
• AS-41102
• SCHEMBL334419
• 320730-08-3
• 3-(1-Cyanoethyl)benzoicAcid
• Benzoic acid, 3-(2-hydroxyethyl)-
• SPXSLOBSNWHBEX-UHFFFAOYSA-N
• AKOS023104104
• EN300-215467
• 3-?(2-Hydroxyethyl)?benzoic Acid
• XH1145
• 3-(2-Hydroxyethyl)benzoic Acid; Ketoprofen EP Impurity G

• MDL： MFCD09027950
• Inchi： 1S/C9H10O3/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6,10H,4-5H2,(H,11,12)
• InChI Key： SPXSLOBSNWHBEX-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 143-145 °C(lit.)
• Boiling Point: 355.8±25.0 °C at 760 mmHg
• Flash Point: 169.0±23.2 °C
• Refractive Index: 1.567
• PSA: 61.09000
• LogP: 2.01188
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(2-hydroxyethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22-41-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R22; R41; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids